Cas no 1203499-37-9 (1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone)

• Product Name: 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone
• CAS No: 1203499-37-9
• MF: C₁₆H₂₃NO₃Si
• MW: 305.444225549698
• MDL: MFCD13563102
• CID: 1079627
• PubChem ID: 329772202
• Update Time: 2025-10-24

1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridin-6-yl)ethanone
• 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)ethanone
• 1-(2-{[(tert-butyldimethylsilyl)oxy]methyl}furo[3,2-b]pyridin-6-yl)ethanone
• A-6197
• AC1Q1JZC
• AG-L-57411
• CTK5J9837
• MolPort-008-154-040
• MFCD13563102
• 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)ethanone, AldrichCPR
• DTXSID10673648
• 1-[2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridin-6-yl]ethan-1-one
• 1203499-37-9
• 1-[2-[[tert-butyl(dimethyl)silyl]oxymethyl]furo[3,2-b]pyridin-6-yl]ethanone
• CS-0442002
• 1-(2-(((Tert-butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-yl)ethan-1-one
• 1-(2-(tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridin-6-yl)ethanone
• 1-(2-(((tert-Butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-yl)ethanone
• AKOS015837798
• 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone

• MDL： MFCD13563102
• Inchi： 1S/C16H23NO3Si/c1-11(18)12-7-15-14(17-9-12)8-13(20-15)10-19-21(5,6)16(2,3)4/h7-9H,10H2,1-6H3
• InChI Key： SELVQOQQZHBJAQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=CC2=C(C=C(C(C)=O)C=N2)O1

Computed Properties

• Exact Mass: 305.14472013g/mol
• Monoisotopic Mass: 305.14472013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone

1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone: A Comprehensive Overview

The compound with CAS No. 1203499-37-9, known as 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which incorporates a furo3,2-bpyridine ring system and a tert-butyl dimethylsilyl (TBDMS) protecting group. The TBDMS group is widely used in organic synthesis to protect hydroxyl groups during complex multi-step reactions, ensuring stability and selectivity in the final product.

Recent studies have highlighted the potential of this compound in drug discovery and development. The furo3,2-bpyridine moiety is known to exhibit interesting pharmacological properties, including antioxidant and anti-inflammatory activities. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for the treatment of chronic inflammatory diseases and oxidative stress-related disorders. The integration of the TBDMS group further enhances the molecule's stability during synthesis, allowing for precise control over its chemical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving silylation reactions and cyclization. The use of TBDMS as a protecting group is particularly advantageous due to its compatibility with a wide range of reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The structural features of 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone also make it an attractive candidate for bioconjugation studies. Its silyl ether functionality can be readily modified to attach various biomolecules, such as peptides or nucleic acids, opening up new possibilities in drug delivery systems and diagnostic applications. This versatility underscores the importance of this compound in both academic research and industrial applications.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the furo3,2-bpyridine ring exhibits significant electron-withdrawing effects, which influence its reactivity in nucleophilic aromatic substitution reactions. These findings have been instrumental in guiding the design of new synthetic routes and optimizing reaction conditions.

In conclusion, 1-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)ethanone stands as a prime example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical entities with diverse applications. Its unique structure, combined with the functional versatility of the TBDMS group, positions it as a valuable tool in modern organic chemistry and drug discovery.